Cas no 53907-44-1 (2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl-)
53907-44-1 structure
Product Name:2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl-
CAS No:53907-44-1
MF:C5H5NO3
MW:127.098101377487
CID:356093
PubChem ID:12206257
Update Time:2025-04-19
2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl-
- 3-methyl-1,3-oxazine-2,6-dione
- DTXSID80480427
- 53907-44-1
- XXJVBDWSCTZNGK-UHFFFAOYSA-N
- 3-methyl-2H-1,3-oxazine-2,6(3H)-dione
- SCHEMBL1400006
-
- Inchi： 1S/C5H5NO3/c1-6-3-2-4(7)9-5(6)8/h2-3H,1H3
- InChI Key： XXJVBDWSCTZNGK-UHFFFAOYSA-N
- SMILES： O1C(C=CN(C1=O)C)=O
Computed Properties
- Exact Mass: 127.02695
- Monoisotopic Mass: 127.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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